Cas no 668484-46-6 (Pyrimidine, 2-(1-piperazinyl)-4-(trifluoromethyl)-, hydrochloride (1:2))

• Product Name: Pyrimidine, 2-(1-piperazinyl)-4-(trifluoromethyl)-, hydrochloride (1:2)
• CAS No: 668484-46-6
• MF: C₉H₁₂ClF₃N₄
• MW: 268.666590690613
• CID: 6472101
• Update Time: 2025-05-20

Pyrimidine, 2-(1-piperazinyl)-4-(trifluoromethyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-(1-piperazinyl)-4-(trifluoromethyl)-, hydrochloride (1:2)

• Inchi： 1S/C9H11F3N4.ClH/c10-9(11,12)7-1-2-14-8(15-7)16-5-3-13-4-6-16;/h1-2,13H,3-6H2;1H
• InChI Key： HEWAPZQVEQTBNN-UHFFFAOYSA-N
• SMILES： C(C1C=CN=C(N2CCNCC2)N=1)(F)(F)F.Cl

Additional information on Pyrimidine, 2-(1-piperazinyl)-4-(trifluoromethyl)-, hydrochloride (1:2)

Pyrimidine, 2-(1-piperazinyl)-4-(trifluoromethyl)-, hydrochloride (1:2)

The compound Pyrimidine, 2-(1-piperazinyl)-4-(trifluoromethyl)-, hydrochloride (1:2), with CAS No. 668484-46-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its pyrimidine ring structure, which serves as a central scaffold for various biological activities. The presence of a piperazine group at position 2 and a trifluoromethyl group at position 4 imparts unique electronic and steric properties to the molecule, making it a valuable substrate for drug discovery and development.

Recent studies have highlighted the potential of this compound in targeting specific biological pathways. For instance, researchers have explored its role in modulating kinase activity, which is crucial for treating various diseases, including cancer and inflammatory disorders. The trifluoromethyl group at position 4 contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins. Meanwhile, the piperazine moiety at position 2 provides hydrogen bonding capabilities, which are essential for binding to complementary sites on protein targets.

One of the most promising applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By inhibiting these enzymes, this compound has shown potential in halting uncontrolled cell proliferation and inducing apoptosis in cancer cells. Recent preclinical studies have demonstrated its efficacy in inhibiting key kinases like MAPK/ERK and PI3K/AKT pathways, which are frequently overactivated in various malignancies.

In addition to its therapeutic potential, this compound has also been studied for its pharmacokinetic properties. Researchers have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles to optimize its bioavailability and minimize toxicity. The hydrochloride salt form (1:2 ratio) ensures optimal solubility and stability of the compound, making it suitable for formulation into various drug delivery systems.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's interactions with biological targets. Molecular docking studies have revealed that the pyrimidine ring acts as a central hub for binding to kinase active sites. The piperazine group interacts with hydrogen bond donors on the protein surface, while the trifluoromethyl group stabilizes the binding through hydrophobic interactions. These insights have guided the design of more potent analogs with improved selectivity and efficacy.

Furthermore, this compound has been utilized as a building block in medicinal chemistry to construct larger molecular frameworks. Its modular structure allows for easy substitution at various positions on the pyrimidine ring, enabling chemists to explore diverse chemical spaces for drug discovery. Recent efforts have focused on incorporating additional functional groups to enhance potency and reduce off-target effects.

In conclusion, Pyrimidine, 2-(1-piperazinyl)-4-(trifluoromethyl)-, hydrochloride (1:2) represents a versatile molecule with significant potential in therapeutic applications. Its unique structure and favorable pharmacokinetic properties make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for innovative treatments in oncology and beyond.